Cas no 112295-51-9 (Platinate(1-),(1,2-cyclohexanediamine-N,N')[2-hydroxy-1,2,3-propanetricarboxylato(3-)-O1,O3]-,hydrogen, [SP-4-2-(trans)]- (9CI))

• Product Name: Platinate(1-),(1,2-cyclohexanediamine-N,N')[2-hydroxy-1,2,3-propanetricarboxylato(3-)-O1,O3]-,hydrogen, [SP-4-2-(trans)]- (9CI)
• CAS No: 112295-51-9
• MF: C₁₂H₂₀N₂O₇Pt
• MW: 499.374406814575
• CID: 157297
• PubChem ID: 3086839
• Update Time: 2025-04-19

Platinate(1-),(1,2-cyclohexanediamine-N,N')[2-hydroxy-1,2,3-propanetricarboxylato(3-)-O1,O3]-,hydrogen, [SP-4-2-(trans)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Platinate(1-),(1,2-cyclohexanediamine-N,N')[2-hydroxy-1,2,3-propanetricarboxylato(3-)-O1,O3]-,hydrogen, [SP-4-2-(trans)]- (9CI)
• cyclohexane-1,2-diamine,hydron,2-hydroxypropane-1,2,3-tricarboxylate,platinum(2+)
• Platinate(1-),(1,2-cyclohexanediamine-N,N')[2-hydroxy-1,2,3-propanetricarboxylato(3-)-O1,O3]-,hydrogen, [SP-4-2-(trans)]- (9C
• Platinate(1-), (1,2-cyclohexanediamine-N,N')(2-hydroxy-1,2,3-propanetricarboxylato(3-)-01,03)-, hydrogen, (SP-4-2-(trans))-
• 112295-51-9

• Inchi： 1S/C6H14N2.C6H8O7.Pt/c7-5-3-1-2-4-6(5)8;7-3(8)1-6(13,5(11)12)2-4(9)10;/h5-6H,1-4,7-8H2;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);/q;;+2/p-2
• InChI Key： XHPOYOVFZLSTHT-UHFFFAOYSA-L
• SMILES： [Pt+2].OC(C(=O)[O-])(CC(=O)[O-])CC(=O)[O-].NC1CCCCC1N.[H+]

Computed Properties

• Exact Mass: 494.0871
• Monoisotopic Mass: 499.091845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 193Ų

Experimental Properties

• PSA: 192.66